1-bromo-2-methoxy-4-(methylsulfanyl)benzene

• CAS RN: 67868-91-1
• Molecular Formula: C8H9BrOS
• Molecular Weight: 233.1

Description

1-Bromo-2-methoxy-4-(methylsulfanyl)benzene, also known as BMMSB, is a compound of particular interest to the scientific community due to its various applications in research and laboratory experiments. It is used as a reagent in organic synthesis and has been found to be useful in a variety of biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 1-bromo-2-methoxy-4-(methylsulfanyl)benzene is not fully understood. However, it is believed that the compound interacts with various proteins, enzymes, and other molecules in the body to produce a variety of biochemical and physiological effects. For example, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory compounds. Additionally, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to bind to the estrogen receptor, which may explain its effects on hormone levels.
Biochemical and Physiological Effects
1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to have a variety of biochemical and physiological effects. For example, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory compounds. Additionally, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to bind to the estrogen receptor, which may explain its effects on hormone levels. Furthermore, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to have anti-cancer properties, as it has been found to inhibit the growth of certain cancer cells. Finally, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to have antioxidant properties, as it has been found to scavenge free radicals and reduce oxidative damage.

Advantages and Limitations for Lab Experiments

1-bromo-2-methoxy-4-(methylsulfanyl)benzene has several advantages and limitations for use in laboratory experiments. One of the main advantages of 1-bromo-2-methoxy-4-(methylsulfanyl)benzene is its relatively low cost and availability, which makes it an ideal reagent for organic synthesis. Additionally, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene is relatively stable, which makes it suitable for use in a variety of laboratory experiments. Finally, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene is relatively non-toxic, which makes it safe for use in laboratory experiments.
However, there are also some limitations to using 1-bromo-2-methoxy-4-(methylsulfanyl)benzene in laboratory experiments. For example, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene is not very soluble in water, which can limit its use in aqueous solutions. Additionally, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene is relatively volatile, which can make it difficult to handle and store. Finally, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene is not very stable at high temperatures, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for 1-bromo-2-methoxy-4-(methylsulfanyl)benzene research. For example, further research could be conducted to better understand the mechanism of action of 1-bromo-2-methoxy-4-(methylsulfanyl)benzene and its effects on various biological systems. Additionally, further research could be conducted to develop new methods for synthesizing 1-bromo-2-methoxy-4-(methylsulfanyl)benzene, as well as new methods for using 1-bromo-2-methoxy-4-(methylsulfanyl)benzene in laboratory experiments. Finally, further research could be conducted to develop new applications for 1-bromo-2-methoxy-4-(methylsulfanyl)benzene, such as in drug synthesis, drug delivery, and biotechnology.

Synthesis Methods

1-bromo-2-methoxy-4-(methylsulfanyl)benzene can be synthesized through a variety of methods, including the Williamson ether synthesis, the Fritsch-Buttenberg-Wiechell (FBW) reaction, and the Grignard reaction. The Williamson ether synthesis is the most commonly used method for synthesizing 1-bromo-2-methoxy-4-(methylsulfanyl)benzene, as it is relatively simple and cost-effective. The reaction involves the reaction of an alkyl halide and an alcohol in the presence of a base, such as sodium hydroxide, to form an ether. The FBW reaction is another common method for synthesizing 1-bromo-2-methoxy-4-(methylsulfanyl)benzene, which involves the reaction of an alkyl halide and an aldehyde in the presence of a base, such as potassium hydroxide, to form an ether. Finally, the Grignard reaction is a third method for synthesizing 1-bromo-2-methoxy-4-(methylsulfanyl)benzene, which involves the reaction of an alkyl halide and a magnesium halide in the presence of an ether to form an ether.

Scientific Research Applications

1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been found to be useful in a variety of scientific research applications, such as organic synthesis, drug synthesis, and biochemical and physiological studies. In organic synthesis, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been used as a reagent to synthesize various compounds, including drugs, dyes, and polymers. In drug synthesis, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been used to synthesize various drugs, such as antifungals, antibiotics, and anti-inflammatory agents. In biochemical and physiological studies, 1-bromo-2-methoxy-4-(methylsulfanyl)benzene has been used to study the effects of various compounds on biological systems, including the effects of drugs on cells, proteins, and enzymes.